1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3-methylphenyl)ethanone

• IUPAC Name: 1-(2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3-methylphenyl)ethanone
• InChI: InChI=1S/C19H20N2OS/c1-15-6-5-9-17(12-15)13-18(22)21-11-10-20-19(21)23-14-16-7-3-2-4-8-16/h2-9,12H,10-11,13-14H2,1H3
• InChI Key: LVHDBUZXHZUVJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC(=O)N2CCN=C2SCC3=CC=CC=C3
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol

Description

1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3-methylphenyl)ethanone, also known as BSI, is a chemical compound that has been the subject of scientific research in recent years. The compound is of interest due to its potential applications in the field of medicinal chemistry. In

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The chemical compound under discussion is a precursor in the synthesis of complex heterocyclic compounds. Research indicates its utility in generating novel heterocycles, which are crucial in pharmaceuticals and materials science. For instance, derivatives of this compound have been employed in the efficient microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles. These compounds are versatile building blocks for novel pyrazolo[1,5-a]pyrimidine and [1,2,4]-triazolo[1,5-a]pyramidine derivatives, among others, showcasing their broad applicability in synthesizing pharmacologically relevant structures (Darweesh, Mekky, Salman, & Farag, 2016).

Biological Activities

Research into the biological activities of compounds structurally related to 1-(2-Benzylsulfanyl-4,5-dihydroimidazol-1-yl)-2-(3-methylphenyl)ethanone has yielded promising results in the fields of antimicrobial and antifungal activities. For example, synthesized derivatives have been evaluated for their antibacterial and antifungal potential, revealing significant activities against a range of pathogens. This underscores the compound's role in developing new therapeutic agents against infectious diseases (Sawant, Patil, & Baravkar, 2011).

Antituberculosis and Cytotoxicity Studies

The compound's derivatives have also been explored for their antituberculosis properties. A series of 3-heteroarylthioquinoline derivatives synthesized from related compounds showed promising in vitro activity against Mycobacterium tuberculosis, with certain derivatives demonstrating low cytotoxicity against mammalian cell lines. This highlights the potential of these compounds in tuberculosis treatment, offering a pathway to novel therapeutics (Chitra, Paul, Muthusubramanian, Manisankar, Yogeeswari, & Sriram, 2011).